3-benzyl-2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-benzyl-2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C25H20N4O3S/c1-31-19-13-11-18(12-14-19)23-27-22(32-28-23)16-33-25-26-21-10-6-5-9-20(21)24(30)29(25)15-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3
• InChI Key: AQPSZSCMNRKZQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CC=C5
• Molecular Formula: C25H20N4O3S
• Molecular Weight: 456.5 g/mol

Description

“3-benzyl-2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one” is a chemical compound with the molecular formula C25H20N4O3S and a molecular weight of 456.52. It’s a derivative of quinazolinone, a class of compounds known for their wide range of biological activities.

Scientific Research Applications

Antimicrobial Activity

Quinazoline derivatives have shown significant antimicrobial activity. Research indicates that substituting the quinazoline ring with various groups enhances its antimicrobial efficacy against a range of bacteria and fungi. For example, certain derivatives exhibited potent antibacterial activity against pathogens like Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, and Escherichia coli, as well as antifungal activity against Aspergillus niger and Fusarium oxysporum (Gupta et al., 2008).

Analgesic and Anti-inflammatory Activity

Quinazoline compounds are also known for their analgesic and anti-inflammatory properties. Studies have demonstrated that certain quinazoline derivatives can effectively reduce pain and inflammation, suggesting their potential as leads for developing new analgesic and anti-inflammatory drugs (Alagarsamy et al., 2011; Dash et al., 2017).

Antitubercular Activity

Quinazoline derivatives have shown promising results in antitubercular activity, with some compounds exhibiting significant activity against Mycobacterium tuberculosis. This suggests their potential utility in treating tuberculosis, a major global health challenge (Maurya et al., 2013).

Antiviral Activity

Novel quinazoline derivatives have been evaluated for their antiviral activity against a range of respiratory and biodefense viruses, including influenza A and severe acute respiratory syndrome coronavirus. These studies highlight the potential of quinazoline compounds as antiviral agents, offering a basis for the development of new treatments for viral infections (Selvam et al., 2007).

Vascular Disrupting Agents

Quinazoline derivatives have been explored as vascular disrupting agents (VDAs). These compounds disrupt the blood vessels that supply tumors, thereby inhibiting tumor growth. This research points to the potential use of quinazoline derivatives in cancer therapy, particularly in targeting tumor vasculature (Driowya et al., 2016).